Flavanols
  • Theaflavin 3,3'-digallate
    Theaflavin 3,3'-digallate
    • Cat. No.:
    • B047676
    • CAS No.:
    • 30462-35-2
    • Molecular Formula:
    • C43H32O20
    • Molecular Weight:
    • 868.7 g/mol
    Description
    2-{1-[5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyloxy)-3,4-dihydro-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-oxo-5H-benzo[7]annulen-8-yl}-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate is a c...
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  • Epicatechin
    Epicatechin
    • Cat. No.:
    • B175404
    • CAS No.:
    • 17334-50-8
    • Molecular Formula:
    • C15H14O6
    • Molecular Weight:
    • 290.27 g/mol
    Description
    (-)-epicatechin is a catechin with (2R,3R)-configuration. It has a role as an antioxidant. It is a polyphenol and a catechin. It is an enantiomer of a (+)-epicatechin.
    Epicatechin has been used in trials stud...
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  • Epigallocatechin 3-O-(3-O-methyl)gallate
    Epigallocatechin 3-O-(3-O-methyl)gallate
    • Cat. No.:
    • B196144
    • CAS No.:
    • 83104-87-4
    • Molecular Formula:
    • C23H20O11
    • Molecular Weight:
    • 472.4 g/mol
    Description
    (-)-Epigallocatechin 3-(3-methyl-gallate) is a catechin.
    Epigallocatechin 3-O-(3-O-methyl)gallate has been reported in Limonium sinense with data available.
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  • Taxifolin
    Taxifolin
    • Cat. No.:
    • B1144240
    • CAS No.:
    • 17654-26-1
    • Molecular Formula:
    • C15H12O7
    • Molecular Weight:
    • 304.25
    Description
    (+)-taxifolin is a taxifolin that has (2R,3R)-configuration. It has a role as a metabolite. It is a conjugate acid of a (+)-taxifolin(1-). It is an enantiomer of a (-)-taxifolin.
    Taxifolin is a natural produc...
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  • (+)-Epicatechin
    (+)-Epicatechin
    • Cat. No.:
    • B1194939
    • CAS No.:
    • 35323-91-2
    • Molecular Formula:
    • C15H14O6
    • Molecular Weight:
    • 290.27 g/mol
    Description
    (+)-epicatechin is a catechin that is flavan carrying five hydroxy substituents at positions 3, 3', 4', 5 and 7 (the 2S,3S-stereoisomer). It has a role as a cyclooxygenase 1 inhibitor and a plant metabolite. It ...
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  • Epicatechin
    Epicatechin
    • Cat. No.:
    • B1671481
    • CAS No.:
    • 490-46-0
    • Molecular Formula:
    • C15H14O6
    • Molecular Weight:
    • 290.27 g/mol
    Description

    What is (-)-Epicatechin?

    Flavonoid. Multiple biological effects include antioxidant, antinociceptive, and cardioprotective effects.

    Origin and structure of (-)-Epicatechin

    (-)-Epicatechi...

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  • Epicatechin Gallate
    Epicatechin Gallate
    • Cat. No.:
    • B1671482
    • CAS No.:
    • 1257-08-5
    • Molecular Formula:
    • C22H18O10
    • Molecular Weight:
    • 442.4 g/mol
    Description
    (-)-epicatechin-3-O-gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3R)-hydroxy group of epicatechin. A natural product found in Parapiptadenia rigida. It...
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  • Gallocatechin
    Gallocatechin
    • Cat. No.:
    • B1674407
    • CAS No.:
    • 970-73-0
    • Molecular Formula:
    • C15H14O7
    • Molecular Weight:
    • 306.27 g/mol
    Description
    Gallocatechin is a catechin that is a flavan substituted by hydroxy groups at positions 3, 3', 4', 5, 5' and 7 (the trans isomer). It is isolated from Acacia mearnsii. It has a role as a metabolite. It is a cate...
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  • (-)-Gallocatechin gallate
    (-)-Gallocatechin gallate
    • Cat. No.:
    • B1674408
    • CAS No.:
    • 4233-96-9
    • Molecular Formula:
    • C22H18O11
    • Molecular Weight:
    • 458.4 g/mol
    Description
    (-)-gallocatechin gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3R)-hydroxy group of (-)-gallocatechin. A natural product found in found in green tea. I...
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  • (-)-Gallocatechin gallate
    (-)-Gallocatechin gallate
    • Cat. No.:
    • B1679910
    • CAS No.:
    • 68-22-4
    • Molecular Formula:
    • C22H18O11
    • Molecular Weight:
    • 458.4 g/mol
    Description
    (-)-gallocatechin gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3R)-hydroxy group of (-)-gallocatechin. A natural product found in found in green tea. I...
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